Cas no 1859583-46-2 (2-(4-(Ethoxymethyl)piperidin-1-yl)acetic acid)

• Product Name: 2-(4-(Ethoxymethyl)piperidin-1-yl)acetic acid
• CAS No: 1859583-46-2
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 5719596
• PubChem ID: 121201383
• Update Time: 2023-10-25

2-(4-(Ethoxymethyl)piperidin-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• F1907-5036
• 2-(4-(ethoxymethyl)piperidin-1-yl)acetic acid
• starbld0043422
• AKOS026709468
• 1859583-46-2
• 2-[4-(ethoxymethyl)piperidin-1-yl]acetic acid
• 1-Piperidineacetic acid, 4-(ethoxymethyl)-
• 2-(4-(Ethoxymethyl)piperidin-1-yl)acetic acid

• Inchi： 1S/C10H19NO3/c1-2-14-8-9-3-5-11(6-4-9)7-10(12)13/h9H,2-8H2,1H3,(H,12,13)
• InChI Key： REOVRKHHPQNIOD-UHFFFAOYSA-N
• SMILES： O(CC)CC1CCN(CC(=O)O)CC1

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.058±0.06 g/cm3(Predicted)
• Boiling Point: 306.8±17.0 °C(Predicted)
• pka: 2.47±0.10(Predicted)